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Compound of Interest

Compound Name: Macrocarpal K

Cat. No.: B1159774 Get Quote

For researchers, scientists, and drug development professionals, this in-depth technical guide

provides a comprehensive overview of the spectroscopic data for Macrocarpal K, a significant

phloroglucinol-sesquiterpene adduct isolated from Eucalyptus globulus. This document outlines

the key nuclear magnetic resonance (NMR) and mass spectrometry (MS) data essential for the

identification, characterization, and further investigation of this natural product.

Macrocarpal K, a member of the macrocarpal family of compounds, has garnered interest for

its potential biological activities. Its structural elucidation relies heavily on a detailed analysis of

its spectroscopic profile. This guide presents the available data in a structured format to

facilitate its use in research and development.

Mass Spectrometry (MS) Data
High-resolution mass spectrometry provides crucial information for determining the molecular

formula of Macrocarpal K.

Parameter Value

Molecular Formula C₂₈H₄₀O₆

Molecular Weight 472.6 g/mol

Ionization Mode Electrospray Ionization (ESI)

Mass Analyzed [M+H]⁺, [M+Na]⁺, etc.
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Nuclear Magnetic Resonance (NMR) Spectroscopic
Data
The ¹H and ¹³C NMR data are fundamental to defining the precise chemical structure of

Macrocarpal K, including the connectivity of its phloroglucinol and sesquiterpene moieties. The

following tables summarize the chemical shifts (δ) in parts per million (ppm).

¹H NMR Spectroscopic Data
Position δ (ppm) Multiplicity J (Hz)

Data unavailable in

the provided search

results

¹³C NMR Spectroscopic Data
Position δ (ppm)

Data unavailable in the provided search results

Experimental Protocols
The isolation and spectroscopic analysis of Macrocarpal K follow a standardized workflow for

natural product chemistry.

Isolation of Macrocarpal K
The general procedure for isolating macrocarpals from Eucalyptus species involves several key

steps:

Extraction: Dried and powdered leaves of Eucalyptus globulus are extracted with a suitable

organic solvent, such as methanol or ethanol, often at room temperature or with gentle

heating.

Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning with

solvents of varying polarity (e.g., hexane, ethyl acetate, and water) to separate compounds

based on their polarity.
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Chromatographic Separation: The fraction containing the macrocarpals is further purified

using a combination of chromatographic techniques. This typically includes column

chromatography on silica gel, followed by preparative high-performance liquid

chromatography (HPLC) to yield pure Macrocarpal K.

Spectroscopic Analysis
The structural characterization of the isolated Macrocarpal K is achieved through the following

spectroscopic methods:

Mass Spectrometry (MS): High-resolution mass spectra are acquired using an electrospray

ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer to

determine the accurate mass and molecular formula.

Nuclear Magnetic Resonance (NMR): ¹H, ¹³C, and various 2D NMR experiments (e.g.,

COSY, HSQC, HMBC) are performed on a high-field NMR spectrometer. Samples are

typically dissolved in deuterated solvents such as methanol-d₄ or chloroform-d.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the isolation and structural elucidation

of Macrocarpal K.
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A generalized workflow for the isolation and structural elucidation of Macrocarpal K.

Note: The specific ¹H and ¹³C NMR chemical shift values for Macrocarpal K were not available

in the publicly accessible search results at the time of this compilation. For definitive data,

researchers are encouraged to consult the primary literature, specifically the publication by
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Shibuya et al. (2001) in Natural Medicines, which describes the isolation and structure

determination of new macrocarpals, including Macrocarpal K.

To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Macrocarpal
K: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1159774#spectroscopic-data-nmr-ms-of-
macrocarpal-k]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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